Lturm34

• IUPAC Name: 8-dibenzothiophen-4-yl-2-morpholin-4-yl-1,3-benzoxazin-4-one
• InChI: InChI=1S/C24H18N2O3S/c27-23-19-9-3-6-16(21(19)29-24(25-23)26-11-13-28-14-12-26)18-8-4-7-17-15-5-1-2-10-20(15)30-22(17)18/h1-10H,11-14H2
• InChI Key: SMMSWOMXOZLOPI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=O)C3=C(O2)C(=CC=C3)C4=CC=CC5=C4SC6=CC=CC=C56
• Molecular Formula: C24H18N2O3S
• Molecular Weight: 414.5 g/mol

Description

Lturm34 is a specific DNA-PK inhibitor. It exhibits 170-fold selectivity for DNA-PK over PI3K. It shows potent antiproliferative activity in a wide range of tumor cell lines.

Molecular Structure Analysis

The molecular formula of Lturm34 is C24H18N2O3S. Its molecular weight is 414.48.

Chemical Reactions Analysis

Lturm34 shows potent inhibition of DNA-PK with excellent selectivity over the Class I PI3K isoforms. The IC50s are 5.8 and 8.5 μM for PI3K β and δ, respectively.

Scientific Research Applications

Application in Pharmacology

• Summary of the Application : Lturm34 is a potent DNA-PK inhibitor. It exhibits 170-fold selectivity for DNA-PK over PI3-K. This makes it a valuable tool in pharmacological research, particularly in the study of DNA repair mechanisms and cellular responses to DNA damage.
• Results or Outcomes : Lturm34 has been shown to attenuate the proliferation of a wide range of tumor cell lines in vitro. This suggests potential applications in cancer research and treatment.

Application in Clinical Research

• Summary of the Application : LLMs are being applied in a wide array of clinical and medical educational settings. They are used for responding to patients’ questions, generating notes from clinical encounters, creating and answering test questions, assisting with diagnoses, and guiding or engaging in therapeutic interactions.

Application in R&D

• Summary of the Application : LLMs are being used to help scientists and researchers navigate the increasing number of advanced artificial intelligence (AI) options.

Application in Drug Discovery

• Summary of the Application : LLMs have shown promising potential in the field of drug discovery. They can handle complex problem-solving and knowledge integration tasks, which are crucial in this field.

Application in Computational Chemistry

• Summary of the Application : LLMs are being used in computational chemistry for tasks such as density functional theory (DFT) and molecular dynamics (MD).

Application in Materials Design

• Summary of the Application : LLMs are being used in materials design to predict the properties of new materials.

Safety And Hazards

Lturm34 is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients.